molecular formula C40H44N4O7S B6288481 Fmoc-L-Arg(Ph,Pbf)-OH CAS No. 1060769-49-4

Fmoc-L-Arg(Ph,Pbf)-OH

Cat. No. B6288481
CAS RN: 1060769-49-4
M. Wt: 724.9 g/mol
InChI Key: FVGLRUJRRADQQI-UMSFTDKQSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Fmoc-L-Arg(Ph,Pbf)-OH” is a Fmoc-protected amino acid derivative used in peptide synthesis . The Fmoc group provides protection to specific functional groups, allowing for efficient peptide bond formation .


Synthesis Analysis

“Fmoc-L-Arg(Ph,Pbf)-OH” is used as a building block in peptide synthesis . The 2,2,4,6,7-Pentamethyldihydrobenzofuran-5-sulfonyl group (Pbf) can be easily cleaved by trifluoroacetic acid (TFA) .


Molecular Structure Analysis

The empirical formula of “Fmoc-L-Arg(Ph,Pbf)-OH” is C34H40N4O7S . It has a molecular weight of 648.77 .


Chemical Reactions Analysis

“Fmoc-L-Arg(Ph,Pbf)-OH” is suitable for Fmoc solid-phase peptide synthesis . It can react with other amino acids to form peptides in a controlled manner .


Physical And Chemical Properties Analysis

“Fmoc-L-Arg(Ph,Pbf)-OH” is a powder or crystal substance . It has an optical activity of [α]/D -5.5±1.0°, c = 1 in DMF .

Mechanism of Action

As a building block in peptide synthesis, “Fmoc-L-Arg(Ph,Pbf)-OH” contributes the amino acid arginine to the growing peptide chain . The Fmoc group is removed during the synthesis process, allowing the free amino group to form a peptide bond with the next amino acid .

Safety and Hazards

“Fmoc-L-Arg(Ph,Pbf)-OH” is classified as a combustible solid . Personal protective equipment, including a dust mask type N95 (US), eyeshields, and gloves, should be used when handling this compound .

properties

IUPAC Name

(2S)-5-[[anilino-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C40H44N4O7S/c1-24-25(2)36(26(3)32-22-40(4,5)51-35(24)32)52(48,49)44-38(42-27-14-7-6-8-15-27)41-21-13-20-34(37(45)46)43-39(47)50-23-33-30-18-11-9-16-28(30)29-17-10-12-19-31(29)33/h6-12,14-19,33-34H,13,20-23H2,1-5H3,(H,43,47)(H,45,46)(H2,41,42,44)/t34-/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FVGLRUJRRADQQI-UMSFTDKQSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=C(C2=C1OC(C2)(C)C)C)S(=O)(=O)NC(=NCCCC(C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)NC6=CC=CC=C6)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=C(C(=C(C2=C1OC(C2)(C)C)C)S(=O)(=O)NC(=NCCC[C@@H](C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)NC6=CC=CC=C6)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C40H44N4O7S
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

724.9 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Fmoc-L-Arg(Ph,Pbf)-OH

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.